Cas no 1804646-46-5 (6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1804646-46-5
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910429
• Update Time: 2025-07-20

6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-5-1-4(15-7(10,11)12)6(9)3(2-13)14-5/h1H
• InChI Key： MZSASWWRHPDKRG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C#N)=N1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine

Comprehensive Analysis of 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804646-46-5)

The chemical compound 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804646-46-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromo, cyano, fluoro, and trifluoromethoxy functional groups, this compound exhibits remarkable potential in the development of novel bioactive molecules. Researchers are particularly interested in its applications as a key intermediate in the synthesis of advanced heterocyclic compounds, which are pivotal in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives like 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for designing next-generation small-molecule inhibitors and agrochemical active ingredients. The presence of the trifluoromethoxy group is especially noteworthy, as it often contributes to improved lipophilicity and membrane permeability—critical factors in optimizing drug delivery systems.

From a synthetic chemistry perspective, the bromo substituent at the 6-position of the pyridine ring offers versatile reactivity for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability aligns with current trends in fragment-based drug design, where modular building blocks are essential for rapid library generation. Additionally, the cyano group serves as a valuable handle for cyclization reactions, enabling the construction of diverse nitrogen-containing heterocycles.

The compound’s relevance extends to environmental science, where researchers explore its potential in green chemistry applications. With growing emphasis on sustainable synthesis, the efficient preparation of 6-Bromo-2-cyano-3-fluoro-4-(trifluoromethoxy)pyridine using catalytic methods or renewable feedstocks has become a hot topic. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity, addressing the stringent quality standards required in industrial and academic settings.

As the scientific community continues to investigate multi-functionalized pyridines, this compound stands out for its balanced electronic and steric properties. Its compatibility with high-throughput screening platforms further underscores its utility in modern medicinal chemistry workflows. Whether for targeting kinase enzymes or optimizing pesticide formulations, CAS No. 1804646-46-5 represents a cornerstone in the quest for innovative solutions to global health and agricultural challenges.